![molecular formula C21H24N2O3 B1246891 [(16E,19E)-17-hydroxy-16-methoxycarbonyl-16,19-didehydro-corynane](/img/structure/B1246891.png)
[(16E,19E)-17-hydroxy-16-methoxycarbonyl-16,19-didehydro-corynane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Geissoschizine is an indole alkaloid, a methyl ester, an organic heterotetracyclic compound and an enol.
Scientific Research Applications
Mosquito Larvicide Potential
A study identified a major phyto-compound, Corynan-17-0l,18,19-didehydro-10-methoxy-,acelate (ester), in Citrus limetta that showed effectiveness as a larvicide against various mosquito larvae. This compound, similar in structure to (16E,19E)-17-hydroxy-16-methoxycarbonyl-16,19-didehydro-corynane, was found to be largely non-toxic to aquatic non-target fauna, indicating its potential as an eco-friendly mosquito control agent (Baranitharan et al., 2020).
Drug Target Identification
An in silico study on Cola rostrata epicarp extract identified several bioactive compounds, including a yohimbine derivative structurally related to (16E,19E)-17-hydroxy-16-methoxycarbonyl-16,19-didehydro-corynane. This compound was found to potentially interact with various human protein targets, suggesting applications in treating conditions like cancer, diabetes, and inflammatory diseases (Ajayi et al., 2022).
Role in Organic Synthesis
Research in organic chemistry has explored compounds with similar structures for synthesizing various derivatives. For instance, studies on androsta-5,16-diene derivatives involved palladium-catalyzed carbonylation, leading to compounds with potential pharmaceutical applications (Ács et al., 2009).
Exploration in Supramolecular Chemistry
Compounds like N-(Fluorenyl-9-Methoxycarbonyl) dipeptides, which share structural elements with (16E,19E)-17-hydroxy-16-methoxycarbonyl-16,19-didehydro-corynane, form supramolecular hydrogels. These hydrogels respond to various stimuli such as ligand-receptor interaction, temperature, and pH changes, showcasing potential applications in biomedical and material sciences (Zhang et al., 2003).
properties
Product Name |
[(16E,19E)-17-hydroxy-16-methoxycarbonyl-16,19-didehydro-corynane |
---|---|
Molecular Formula |
C21H24N2O3 |
Molecular Weight |
352.4 g/mol |
IUPAC Name |
methyl (E)-2-[(2S,3E,12bS)-3-ethylidene-2,4,6,7,12,12b-hexahydro-1H-indolo[2,3-a]quinolizin-2-yl]-3-hydroxyprop-2-enoate |
InChI |
InChI=1S/C21H24N2O3/c1-3-13-11-23-9-8-15-14-6-4-5-7-18(14)22-20(15)19(23)10-16(13)17(12-24)21(25)26-2/h3-7,12,16,19,22,24H,8-11H2,1-2H3/b13-3-,17-12+/t16-,19-/m0/s1 |
InChI Key |
WKWHYFHGTWZCLM-PICGZERYSA-N |
Isomeric SMILES |
C/C=C\1/CN2CCC3=C([C@@H]2C[C@@H]1/C(=C\O)/C(=O)OC)NC4=CC=CC=C34 |
Canonical SMILES |
CC=C1CN2CCC3=C(C2CC1C(=CO)C(=O)OC)NC4=CC=CC=C34 |
synonyms |
geissoschizine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.